Cas no 500-55-0 (Apoatropin)

• Product Name: Apoatropin
• CAS No: 500-55-0
• MF: C₁₇H₂₁NO₂
• MW: 271.35414481163
• CID: 369422
• PubChem ID: 12306866
• Update Time: 2025-07-28

Apoatropin Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, a-methylene-,(3-endo)-8-methyl-8-azabicyclo[3.2.1]oct-3-yl ester
• Apoatropine Hydrochloride
• (8-methyl-8-azabicyclo[3.2.1]octan-3-yl) 2-phenylprop-2-enoate
• Apoatropine
• 8-methyl-8-azabicyclo[3.2.1]oct-3-yl ester
• Apoatropin
• Apohyoscyamin
• Apohyoscyamine
• Atropamin
• Atropamine
• Atropasaeure-tropan-3endo-ylester
• atropic acid tropane-3endo-yl ester
• Atropyltropeine
• Tropine,atropate (ester)
• 3B4C10J0BP
• Tropine, atropate (ester)
• endo-alpha-Methylenebenzeneacetic acid 8-methyl-8-azabicyclo(3.2.1)oct-3-yl ester
• Benzeneacetic acid, alpha-methylene-, 8-methyl-8-azabicyclo(3.2.1)oct-3-yl ester, endo-
• Atropamine (Apoatropin)
• 1-alpha-H,5-alpha-H-Tropan-3-alpha-ol, atropate (ester)
• Benzeneacetic acid, alpha-methylene-, (3-endo)-8-methyl-8-a
• 500-55-0
• AKOS040761366
• APOATROPINE [MI]
• ATROPINE SULFATE IMPURITY A [EP IMPURITY]
• APOATROPINE [USP IMPURITY]
• 1.ALPHA.H,5.ALPHA.H-TROPAN-3.ALPHA.-OL, ATROPATE (ESTER)
• (1R,3R,5S)-8-METHYL-8-AZABICYCLO(3.2.1)OCT-3-YL 2-PHENYLPROPENOATE
• BENZENEACETIC ACID, .ALPHA.-METHYLENE-, 8-METHYL-8-AZABICYCLO(3.2.1)OCT-3-YL ESTER, ENDO-
• BRN 0085429
• SCHEMBL23495041
• 5-21-01-00228 (Beilstein Handbook Reference)
• EINECS 207-906-7
• (+/-)-APOATROPINE
• UNII-3B4C10J0BP
• SCHEMBL24069
• Benzeneacetic acid, alpha-methylene-, (3-endo)-8-methyl-8-azabicyclo(3.2.1)oct-3-yl ester
• SCHEMBL24070
• Apoatropin; Apohyoscyamin; Apohyoscyamine; Atropamin; Atropamine; Atropyltropeine
• [(1R,5S)-8-methyl-8-azabicyclo[3.2.1]octan-3-yl] 2-phenylprop-2-enoate
• DTXSID801023633
• BENZENEACETIC ACID, .ALPHA.-METHYLENE-, (3-ENDO)-8-METHYL-8-AZABICYCLO(3.2.1)OCT-3-YL ESTER
• 1-.alpha.-H,5-.alpha.-H-Tropan-3-.alpha.-ol, atropate
• NS00043038
• FT-0622451
• Propenoic acid, 2-phenyl-, 8-methyl-8-azabicyclo[3.2.1]octan-3-yl ester
• 8-Methyl-8-azabicyclo[3.2.1]octan-3-yl 2-phenylprop-2-enoate
• Atropine - H2O
• Q25099870
• C17H21NO2
• FT-0622449
• FS-6665
• SCHEMBL21940586
• WPUIZWXOSDVQJU-UHFFFAOYSA-N
• Benzeneacetic acid, .alpha.-methylene-, 8-methyl-8-azabicyclo[3.2.1]oct-3-yl este
• 8-Methyl-8-azabicyclo[3.2.1]oct-3-yl atropate #
• DTXSID70871704
• Benzeneacetic acid, .alpha.-methylene-, 8-methyl-8-azabicyclo[3.2.1]oct-3-yl ester, endo-
• CHEBI:2780
• Atropyltropeine hydrochloride
• Atropamine hydrochloride

• Inchi： 1S/C17H21NO2/c1-12(13-6-4-3-5-7-13)17(19)20-16-10-14-8-9-15(11-16)18(14)2/h3-7,14-16H,1,8-11H2,2H3/t14-,15+,16?
• InChI Key： WPUIZWXOSDVQJU-XYPWUTKMSA-N
• SMILES： O(C(C(=C)C1C=CC=CC=1)=O)C1C[C@@H]2CC[C@H](C1)N2C
• BRN： 0085429

Computed Properties

• Exact Mass: 271.15700
• Monoisotopic Mass: 271.157
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5
• XLogP3: 3.6

Experimental Properties

• Color/Form: Powder
• Density: 1.0288 (rough estimate)
• Melting Point: 62°
• Boiling Point: 414.44°C (rough estimate)
• Flash Point: 136.5±18.8 °C
• Refractive Index: 1.5675 (estimate)
• PSA: 29.54000
• LogP: 2.80610
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Apoatropin Security Information

• Signal Word：warning
• Hazard Statement： CAUTION: May irritate eyes, skin
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 1544
• Hazard Category Code： 26/28
• Safety Instruction： 25-45
• Risk Phrases：R26/28
• Storage Condition：Store at recommended temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Tropane alkaloids Tropane alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Tropane alkaloids

Additional information on Apoatropin

Exploring Apoatropin (CAS No. 500-55-0): Properties, Applications, and Research Insights

Apoatropin (CAS No. 500-55-0) is a naturally occurring tropane alkaloid derived from plants such as Atropa belladonna and Datura stramonium. This compound has garnered significant attention in pharmacological and biochemical research due to its unique structural properties and potential therapeutic applications. With the increasing interest in plant-derived bioactive compounds, Apoatropin stands out as a subject of study for its interactions with biological systems and its role in traditional medicine.

The chemical structure of Apoatropin features a tropane backbone, which is characteristic of many alkaloids with notable physiological effects. Researchers have explored its potential as a modulator of neurotransmitter activity, particularly in the context of acetylcholine receptors. This aligns with current trends in neuroscience, where natural compounds are being investigated for their ability to influence cognitive function and neurological health. The keyword "Apoatropin mechanism of action" is frequently searched in academic databases, reflecting the demand for deeper insights into its biological effects.

In recent years, the rise of herbal medicine and natural product chemistry has spurred renewed interest in compounds like Apoatropin. Consumers and researchers alike are searching for terms such as "Apoatropin benefits" and "Apoatropin uses in traditional medicine," highlighting its relevance in both modern and historical contexts. While it is not a mainstream therapeutic agent, its study contributes to the broader understanding of how plant-derived molecules interact with human physiology.

From a biochemical perspective, Apoatropin is often compared to other tropane alkaloids, such as atropine and scopolamine, due to structural similarities. However, its distinct properties warrant separate investigation. Analytical techniques like HPLC and mass spectrometry are commonly employed to study its purity and stability, addressing the search query "how to analyze Apoatropin." This is particularly relevant for quality control in research settings where precise quantification is essential.

The safety profile of Apoatropin is another area of interest, with queries like "is Apoatropin safe" appearing in search engines. While it is not classified as a hazardous substance, proper handling and adherence to laboratory protocols are recommended. Its potential applications in drug discovery and phytochemistry continue to be explored, making it a compound of enduring scientific value.

In conclusion, Apoatropin (CAS No. 500-55-0) represents a fascinating intersection of traditional knowledge and modern science. Its study not only enriches our understanding of plant alkaloids but also opens doors to potential innovations in pharmacology. As interest in natural compounds grows, Apoatropin remains a compelling subject for researchers and enthusiasts alike.